BENGHE Foundational & Exploratory

Check Availability & Pricing

Section 1: Chemical Identification and Analogue-
Based Hazard Assessment

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3,4-Dichloro-5-fluoroaniline

Cat. No.: B2415732

3,4-Dichloro-5-fluoroaniline is a halogenated aromatic amine. Due to the absence of a
dedicated safety data sheet, this guide infers its safety profile from the well-documented
properties of its structural analogues. The underlying principle is that the toxicological and
chemical properties of a substance are largely determined by its functional groups and overall
molecular structure. The presence of the aniline backbone, coupled with chlorine and fluorine
substituents, suggests a toxicological profile similar to other halogenated anilines.
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Caption: Relationship between the target compound and its analogues.
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Section 2: Inferred Hazard Identification and
Classification

Based on the Globally Harmonized System (GHS) classifications of its analogues, 3,4-
Dichloro-5-fluoroaniline is anticipated to be a hazardous substance. The primary hazards are
expected to be acute toxicity, skin and eye irritation, and potential for organ damage through
prolonged or repeated exposure.

Basis for Inference and

Hazard Classification Inferred GHS Category . .
Key Considerations
3-Chloro-4-fluoroaniline and
o 3,4-Dichloroaniline are
Acute Oral Toxicity Category 3 - o
classified as toxic if swallowed.
[11[21[3]
o Analogues are toxic in contact
Acute Dermal Toxicity Category 3 ) ]
with skin.[4][5]
) o Halogenated anilines are
Acute Inhalation Toxicity Category 3 o
generally toxic if inhaled.[2][5]
Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][6]

) o 3,4-Dichloroaniline can cause
Serious Eye Damage/Irritation Category 1 or 2 ]
serious eye damage.[4][5]

May cause damage to organs

Specific Target Organ Toxicity (blood, hematopoietic system)
Category 2

(Repeated Exposure) through prolonged or repeated

exposure.[4][6]

_ Dichloroanilines are very toxic
Hazardous to the Aquatic o ] )
Category 1 to aquatic life with long-lasting

Environment (Acute & Chronic) fects.[7]
effects.

Hazard Statements (Inferred):

e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[2][7]
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H315: Causes skin irritation.[1][8]

H318: Causes serious eye damage.[5]

H373: May cause damage to organs through prolonged or repeated exposure.[2]

H410: Very toxic to aquatic life with long lasting effects.[7]

Section 3: Physical and Chemical Properties

While specific data for 3,4-Dichloro-5-fluoroaniline is not available, the following table
provides properties for a close analogue, 3-Chloro-4-fluoroaniline, to serve as an estimate.

Value for 3-Chloro-4-
Property B Source
fluoroaniline

Molecular Formula CeHsCIFN [2]
Molecular Weight 145.56 g/mol [2]
Appearance Beige to brown crystalline solid  [9]
Melting Point 455 °C [9]
Boiling Point 227.5°C 9]
Water Solubility 10 g/L at 20 °C 9]

n-octanol/water partition
. 2.06 [10]
coefficient (log Kow)

Section 4: Handling and Storage Protocols

The handling and storage of 3,4-Dichloro-5-fluoroaniline require stringent safety measures to
minimize exposure risk.

Engineering Controls and Personal Protective
Equipment (PPE)
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All work with this compound must be conducted in a certified chemical fume hood.[11] The
work area should be clearly designated for hazardous materials.[11]

Personal Protective

Task Engineering Control .
Equipment (PPE)

Nitrile or neoprene gloves,
Weighing and Aligquoting Chemical Fume Hood chemical splash goggles, face

shield, fully-buttoned lab coat.

Chemical-resistant gloves
] ] (butyl or Viton recommended),
Syntheses and Reactions Chemical Fume Hood )
chemical splash goggles, face

shield, lab coat.[11]

Appropriate chemical-resistant
Post-Reaction Workup Chemical Fume Hood gloves, chemical splash

goggles, lab coat.

Safe Handling Workflow

Preparation Handling Post-Handling
[Ru iew SDS of AnalugucHDun Appropriate PPE Work in Chemical Fume Hnod)—>[cmund Equipment to Prevent Static Discharge [Dcmnmmm.‘uc Work Amnj—>[n.spasc of Waste in Labeled CanmlnnrHRcmuvc PPE and Wash Hnndsj
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Caption: Safe handling workflow for halogenated anilines.

Storage Requirements

» Containers: Store in tightly closed, original containers.[11]

o Location: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and heat
sources.[12] The storage area should be locked and accessible only to authorized personnel.
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e Incompatibilities: Segregate from strong oxidizing agents, strong acids, acid chlorides, and
acid anhydrides.[1][2][13] Halogenated solvents should be stored separately from flammable
liquids.[14][15]

Section 5: First Aid and Emergency Procedures

Immediate action is critical in the event of exposure or a spill.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][16]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[1][17]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[1][17]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Emergency Spill Response
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Spill Occurs

Assess Spill Size
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(Small Spill (<100 mL, contained)) (Large Spill (>100 mL or uncontained))

(Trained Personnel Cleanup with PPE) Evacuate Area

(Absorb with Inert Material (e.g., Vermiculite))
(Collect Waste in Sealed Container) (Call Emergency Services (911) and EH&S)
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Caption: Decision tree for chemical spill response.

Section 6: Inferred Toxicological Profile

The toxicity of 3,4-Dichloro-5-fluoroaniline is inferred from its analogues. The primary
concern with anilines is their effect on the blood, specifically the formation of methemoglobin,
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which reduces the oxygen-carrying capacity of the blood, leading to cyanosis (a bluish
discoloration of the skin).[4]

o Acute Effects: In addition to the hazards listed in Section 2, acute exposure can lead to
symptoms such as headache, dizziness, nausea, and cyanosis.[4]

o Chronic Effects: Prolonged or repeated exposure may cause damage to the blood, liver, and
kidneys.[4]

» Carcinogenicity: Some dichloroanilines are under investigation for carcinogenic potential,
though no definitive classification is available for this specific isomer.[7]

» Sensitization: May cause an allergic skin reaction.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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